BE“GHE Foundational & Exploratory

Check Availability & Pricing

4-Butoxybenzaldehyde: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Butoxybenzaldehyde

Cat. No.: B1265825

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Butoxybenzaldehyde, a versatile
aromatic aldehyde. It covers its fundamental physicochemical properties, detailed experimental
protocols for its synthesis and characterization, and its applications in various research and
development sectors.

Core Physicochemical Properties

4-Butoxybenzaldehyde, also known as p-butoxybenzaldehyde, is an organic compound that
is liquid at room temperature.[1][2] It is characterized by a butoxy group attached to the para
position of a benzaldehyde ring.
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Property Value Source
Molecular Weight 178.23 g/mol [11[3]
Molecular Formula C11H1402 [1][3]14]
CAS Number 5736-88-9 [11[3]
Appearance Colorless to pale yellow liquid [1112]
Density 1.031 g/mL at 25 °C

Boiling Point 285 °C

Refractive Index n20/D 1.539

Purity

Commercially available at
>98%

[3]

Synthesis and Characterization

The synthesis of 4-Butoxybenzaldehyde is commonly achieved through the Williamson ether

synthesis, a well-established method in organic chemistry.

Experimental Protocol: Synthesis of 4-
Butoxybenzaldehyde

Materials:

1-Bromobutane

Acetone

Diethyl ether

4-Hydroxybenzaldehyde

Potassium carbonate (K2COs)

Saturated sodium bicarbonate solution
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e Brine

¢ Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

In a round-bottom flask, dissolve 4-hydroxybenzaldehyde in acetone.
Add potassium carbonate to the solution, which acts as a base.

To this mixture, add 1-bromobutane dropwise while stirring.

Reflux the reaction mixture for several hours until the starting material is consumed
(monitored by TLC).

After cooling to room temperature, filter the mixture to remove the inorganic salts.
Evaporate the acetone under reduced pressure.

Dissolve the residue in diethyl ether and wash with a saturated sodium bicarbonate solution,
followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation to yield pure 4-Butoxybenzaldehyde.

Characterization Workflow

The identity and purity of the synthesized 4-Butoxybenzaldehyde can be confirmed through
various analytical techniques.
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Caption: Workflow for the synthesis and characterization of 4-Butoxybenzaldehyde.
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Experimental Protocol: Characterization

Mass Spectrometry (MS):
e Method: Electron lonization (EI)

o Expected Result: The mass spectrum should show a molecular ion peak [M]* at m/z
corresponding to the molecular weight of 4-Butoxybenzaldehyde (178.23).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum will exhibit characteristic signals for the aromatic
protons, the aldehyde proton, and the protons of the butoxy group.

e 13C NMR: The carbon NMR spectrum will show distinct peaks for each carbon atom in the
molecule, including the carbonyl carbon of the aldehyde group.

Infrared (IR) Spectroscopy:
o Method: Attenuated Total Reflectance (ATR) or as a thin film.

o Expected Result: The IR spectrum will display characteristic absorption bands for the
aldehyde C-H stretch, the carbonyl (C=0) stretch, and the C-O-C ether linkage.

Applications in Research and Drug Development

4-Butoxybenzaldehyde serves as a key intermediate in the synthesis of various organic
molecules. Its aldehyde functional group is reactive and participates in numerous chemical
transformations, making it a valuable building block for more complex structures, including
pharmaceuticals and liquid crystals. In drug development, it can be utilized in the synthesis of
novel compounds with potential therapeutic activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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